N-{3-[(adamantan-1-yl)methoxy]-2-hydroxypropyl}-N-ethylcyclohexanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Adamantane Derivatives in Scientific Research
Adamantane derivatives, such as amantadine and memantine, are of significant interest in scientific research due to their unique structure and potential therapeutic applications. These compounds, characterized by their adamantane scaffold, have been explored for their neuroprotective, antiviral, and pharmacological properties.
Neuroprotective Applications : Research has highlighted the pharmacological potential of adamantane derivatives in treating neurodegenerative diseases. Adamantane-based compounds, including amantadine and memantine, are recognized for their roles in dementia, Alzheimer's, and Parkinson's disease treatments. Their mechanism of action primarily involves modulation of glutamatergic transmission, showcasing the broader applicability of adamantane structures in neuroscience and pharmacology (Dembitsky, Gloriozova, & Poroikov, 2020).
Synthetic and Chemical Properties : The synthetic versatility of adamantane derivatives allows for the development of compounds with tailored chemical properties. These properties make them suitable for a wide range of applications, from materials science to pharmaceuticals. The ability to modify the adamantane core structure leads to variations in bioactivity and solubility, which can be beneficial in designing new therapeutic agents (Shokova & Kovalev, 2013).
Biological Activity and Potential Therapeutic Uses : Beyond neuroprotection, adamantane derivatives have been explored for their antiviral properties, particularly in influenza treatment. Their broad spectrum of biological activities underlines the importance of structural modifications to enhance efficacy and reduce side effects, illustrating the compound's versatility in drug development and therapeutic interventions.
properties
IUPAC Name |
1-(1-adamantylmethoxy)-3-[cyclohexyl(ethyl)amino]propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H39NO2.ClH/c1-2-23(20-6-4-3-5-7-20)14-21(24)15-25-16-22-11-17-8-18(12-22)10-19(9-17)13-22;/h17-21,24H,2-16H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQYYJRNQYBXEGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(COCC12CC3CC(C1)CC(C3)C2)O)C4CCCCC4.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H40ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{3-[(adamantan-1-yl)methoxy]-2-hydroxypropyl}-N-ethylcyclohexanamine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.